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Compound of Interest

Compound Name: Solvent Yellow 93

Cat. No.: B15554897 Get Quote

An In-depth Technical Guide to Solvent Yellow
93
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Solvent Yellow 93, a methine-class dye. The information is curated for

professionals in research and development who require detailed technical data for their work.

Core Chemical Identity
Chemical Structure and CAS Number

Solvent Yellow 93 is chemically known as 4-[(1,5-dihydro-3-methyl-5-oxo-1-phenyl-4H-

pyrazol-4-ylidene)methyl]-2,4-dihydro-5-methyl-2-phenyl-3H-Pyrazol-3-one. It belongs to the

methine class of dyes.

The primary Chemical Abstracts Service (CAS) number for Solvent Yellow 93 is 4702-90-3. An

alternative CAS number, 61969-52-6, is also associated with this compound.[1][2][3][4]

Physicochemical Properties
A summary of the key physicochemical properties of Solvent Yellow 93 is presented in the

tables below. This data has been compiled from various technical data sheets to provide a
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comparative overview.

Table 1: General Properties of Solvent Yellow 93

Property Value Reference

Molecular Formula C₂₁H₁₈N₄O₂ [5][6]

Molecular Weight 358.39 g/mol [5][6]

Appearance Greenish-yellow powder [7][8]

C.I. Name Solvent Yellow 93 [1][6]

C.I. Number 48160 [1][6]

Table 2: Resistance and Fastness Properties

Property Value Reference

Heat Resistance >300 °C [7][8][9]

Light Fastness 5-8 (on a scale of 1-8) [2][4][8][9]

Acid Resistance 4-5 (on a scale of 1-5) [2][9]

Alkali Resistance 5 (on a scale of 1-5) [2][9]

Table 3: Solubility Data
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Solvent Solubility (g/L at 20°C) Reference

Acetone 5.2 [4]

Butyl Acetate 4.2 [4]

Methylbenzene 10.6 [4]

Dichloromethane 2.3 [4]

Ethyl Alcohol 1.1 [4]

DMSO
6.25 mg/mL (requires

sonication)
[6]

Water Insoluble [1][7]

Experimental Protocols
Synthesis of Solvent Yellow 93
A common method for the synthesis of Solvent Yellow 93 involves the condensation reaction

of aniline compounds with aromatic ketone compounds.[10] A general two-step process is

outlined below.

Step 1: Diazotization

A primary aromatic amine is dissolved in an acidic medium (e.g., hydrochloric acid).

The solution is cooled to 0-5 °C.

A solution of sodium nitrite is added dropwise while maintaining the low temperature to form

the diazonium salt.

Step 2: Coupling Reaction

The diazonium salt solution is slowly added to a solution of a coupling agent, such as a

methine precursor, in a weakly alkaline solution.

The reaction mixture is stirred until the coupling reaction is complete, resulting in the

formation of the azomethine dye.
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The precipitated dye is then filtered, washed, and dried.

A specific patented method involves the reaction of DMF and 1,3-dimethyl-5-pyrazolone in

chlorobenzene at a temperature of 125-135°C for 22-26 hours.[10]

Analytical Method: High-Performance Liquid
Chromatography (HPLC)
While a specific, validated HPLC method for Solvent Yellow 93 is not readily available in the

public domain, a general approach based on methods for similar solvent dyes can be

employed for its quantification.[11]

Objective: To determine the purity and concentration of Solvent Yellow 93 in a sample.

Materials and Equipment:

High-Performance Liquid Chromatograph (HPLC) system with a UV-Vis detector

C18 reverse-phase column

Solvent Yellow 93 standard

Methanol (HPLC grade)

Water (deionized)

Syringe filters (0.45 µm)

Procedure:

Standard Preparation: Prepare a stock solution of Solvent Yellow 93 standard in methanol.

Create a series of calibration standards by diluting the stock solution.

Sample Preparation: Dissolve the sample containing Solvent Yellow 93 in methanol. Filter

the solution through a 0.45 µm syringe filter before injection.

Chromatographic Conditions:
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Mobile Phase: An isocratic mobile phase of 90:10 methanol:water can be used as a

starting point.[11]

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Detection Wavelength: To be determined by UV-Vis scan of the standard (typically in the

visible range for a yellow dye).

Analysis: Inject the standards and the sample into the HPLC system.

Quantification: Create a calibration curve by plotting the peak area of the standards against

their concentration. Determine the concentration of Solvent Yellow 93 in the sample by

interpolating its peak area on the calibration curve.

Visualizing the Synthesis Pathway
The synthesis of Solvent Yellow 93 can be represented as a logical workflow. The following

diagram, generated using the DOT language, illustrates the key steps.

Reactants Synthesis Process

ProductsPrimary Aromatic Amine
Diazotization

Methine Precursor

Coupling Reaction

Crude Solvent Yellow 93

Purification

Filtration & Washing

Purified Solvent Yellow 93

Click to download full resolution via product page
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Caption: Synthesis workflow for Solvent Yellow 93.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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